5-bromo-1-(bromodifluoromethyl)-2-methyl-1H-imidazole
Overview
Description
5-Bromo-1-(Bromodifluoromethyl)-2-methyl-1H-imidazole (5-BBMI) is an organic compound composed of a brominated imidazole ring and a difluoromethyl group. This compound has been the subject of numerous scientific studies due to its unique structure, synthesis method, and potential applications. In
Mechanism of Action
The mechanism of action of 5-bromo-1-(bromodifluoromethyl)-2-methyl-1H-imidazole is not yet fully understood. However, it is believed that the compound interacts with biological systems through its brominated imidazole ring, which binds to certain proteins and enzymes. Additionally, the difluoromethyl group is thought to interact with the hydrophobic environment of the cell membrane, resulting in the modulation of certain biochemical processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to modulate the activity of certain enzymes and proteins, as well as to affect the expression of certain genes. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, as well as to have an effect on the production of certain hormones.
Advantages and Limitations for Lab Experiments
The advantages of using 5-bromo-1-(bromodifluoromethyl)-2-methyl-1H-imidazole in laboratory experiments include its simple and cost-effective synthesis method, its relatively low toxicity, and its ability to modulate the activity of certain enzymes and proteins. However, there are some limitations to using this compound in laboratory experiments, such as its potential to cause side effects in certain biological systems and its limited availability.
Future Directions
The future directions for 5-bromo-1-(bromodifluoromethyl)-2-methyl-1H-imidazole research include further studies into its mechanism of action, biochemical and physiological effects, and potential applications. Additionally, further research into the synthesis of this compound and its potential side effects is needed. Additionally, further research into the potential of this compound as a model compound for studying the effects of fluorinated compounds on biological systems is needed. Finally, further research into the potential of this compound as a therapeutic agent is needed.
Synthesis Methods
The synthesis of 5-bromo-1-(bromodifluoromethyl)-2-methyl-1H-imidazole involves the reaction of 5-bromo-1-methyl-2-methyl-1H-imidazole (5-BMMI) with bromodifluoromethane in the presence of a base catalyst. The reaction is carried out at a temperature of 80 °C for 4-5 hours and yields this compound in a yield of up to 90%. This synthesis method is simple and cost-effective, making it a popular choice for researchers.
Scientific Research Applications
5-bromo-1-(bromodifluoromethyl)-2-methyl-1H-imidazole has been widely studied due to its potential applications in a variety of scientific fields. It has been used in the synthesis of organic compounds and pharmaceuticals, as well as in the study of biochemical and physiological processes. Additionally, this compound has been used as a model compound to study the effects of fluorinated compounds on biological systems.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-1-(bromodifluoromethyl)-2-methyl-1H-imidazole involves the reaction of 2-methyl-1H-imidazole with bromodifluoromethane followed by bromination with bromine.", "Starting Materials": [ "2-methyl-1H-imidazole", "bromodifluoromethane", "bromine" ], "Reaction": [ "Step 1: 2-methyl-1H-imidazole is reacted with bromodifluoromethane in the presence of a base such as potassium carbonate to form 1-(bromodifluoromethyl)-2-methyl-1H-imidazole.", "Step 2: The resulting product from step 1 is then reacted with bromine in the presence of a solvent such as acetic acid to form 5-bromo-1-(bromodifluoromethyl)-2-methyl-1H-imidazole." ] } | |
CAS RN |
2763755-98-0 |
Molecular Formula |
C5H4Br2F2N2 |
Molecular Weight |
289.9 |
Purity |
95 |
Origin of Product |
United States |
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